Cas no 1216236-82-6 (5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid)

5-Ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is a heterocyclic compound featuring a fused pyrazolo-pyridine core with a carboxylic acid functional group at the 3-position and an ethyl substituent at the 5-position. This structure imparts versatility in medicinal chemistry and organic synthesis, serving as a valuable intermediate for the development of pharmacologically active molecules. The carboxylic acid moiety enables further derivatization, while the ethyl group enhances lipophilicity, potentially improving bioavailability. Its rigid bicyclic framework offers stability, making it suitable for applications in drug discovery, particularly in targeting central nervous system (CNS) disorders or enzyme inhibition. The compound's synthetic accessibility and functional group compatibility further underscore its utility in research and development.
5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid structure
1216236-82-6 structure
Product Name:5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
CAS No:1216236-82-6
MF:C9H13N3O2
MW:195.218421697617
CID:4578420
Update Time:2025-08-02

5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
    • 2H-Pyrazolo[4,3-c]pyridine-3-carboxylic acid, 5-ethyl-4,5,6,7-tetrahydro-
    • 5-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
    • 5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
    • Inchi: 1S/C9H13N3O2/c1-2-12-4-3-7-6(5-12)8(9(13)14)11-10-7/h2-5H2,1H3,(H,10,11)(H,13,14)
    • InChI Key: PCDYXULSYOUBNA-UHFFFAOYSA-N
    • SMILES: C1N(CC)CCC2=NNC(C(O)=O)=C12

5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid Pricemore >>

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Additional information on 5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid

5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1216236-82-6): A Comprehensive Overview

5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1216236-82-6) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique pyrazolo[4,3-c]pyridine core, serves as a versatile building block for the synthesis of various biologically active molecules. Its molecular structure combines a pyrazole ring fused with a pyridine ring, offering a robust scaffold for drug discovery and development.

The 5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is particularly notable for its potential applications in the design of kinase inhibitors, which are crucial in targeting diseases such as cancer and inflammatory disorders. Researchers have explored its derivatives for their ability to modulate key signaling pathways, making it a valuable candidate for drug discovery and pharmaceutical innovation. The presence of the carboxylic acid functional group further enhances its utility, allowing for easy derivatization and conjugation with other pharmacophores.

In recent years, the demand for heterocyclic compounds like 5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid has surged, driven by the growing need for novel therapeutic agents. The compound's CAS No. 1216236-82-6 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and biochemical research. Its synthesis and characterization have been detailed in numerous peer-reviewed journals, highlighting its importance as a chemical intermediate.

One of the key advantages of 5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid is its compatibility with modern green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and this compound can be produced using environmentally friendly protocols. This aligns with the global trend toward sustainable pharmaceutical manufacturing, a topic of great interest to both academia and industry.

The compound's pyrazolo[4,3-c]pyridine scaffold is also being investigated for its potential in central nervous system (CNS) drug development. Given the rising prevalence of neurological disorders, there is a pressing need for new molecules that can cross the blood-brain barrier and exert therapeutic effects. The structural features of 5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid make it a promising candidate for such applications.

From a commercial perspective, CAS No. 1216236-82-6 is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its pricing and availability are often discussed in forums dedicated to chemical sourcing and laboratory supplies, underscoring its practical significance. Additionally, the compound's stability and solubility properties make it suitable for a wide range of experimental conditions.

In summary, 5-ethyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 1216236-82-6) represents a fascinating area of research in medicinal chemistry and drug development. Its unique structure, combined with its potential therapeutic applications, positions it as a valuable tool for scientists and researchers. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery of next-generation pharmaceuticals.

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